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Get Quote

Physicochemical Properties of TPGME

The table below summarizes the fundamental physicochemical properties of Tripropylene Glycol

Monomethyl Ether (CAS 25498-49-1).

Property

Value /| Description

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Appearance

Odor

Flash Point

Boiling Point

Tripropylene Glycol Monomethyl Ether [1]
25498-49-1 [1]

C10H2204 [1]

206.28 g/mol [1]

Colorless liquid [1]

Ether-like [1]

113 °C (closed cup) [1]

100 °C at 3 hPa [1]
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Property

Melting Point

Vapor Pressure

Autoignition Temperature

Water Solubility

Partition Coefficient (log Pow)

Density

Viscosity (kinematic)

Surface Tension

NFPA 704 Rating

Value /| Description

-77.8 °C [1]

0.0 hPa at 25 °C [1]

277 °C [1]

Soluble (0 - 100 °C) [1]

0.080 at 21 °C [1]

No data available in search results

6.71 mm?/s at 20 °C [1]

68.8 mN/m at 20 °C [1]

Health: 1, Flammability: 1, Reactivity: 0 [1]

Safety and Toxicology Profile

The following table outlines the known safety and toxicological information for TPGME.

Aspect

Data

GHS Signal Word
Acute Oral Toxicity (LDgg, Rat)
Acute Dermal Toxicity (LD5g, Rabbit)

Skin Irritation (Rabbit)
Eye Irritation (Rabbit)

Skin Sensitization (Mouse)

No signal word [1]

3,500 mg/kg [1]

15,440 mg/kg [1]

No skin irritation [1]

No eye irritation [1]

Does not cause skin sensitization [1]
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Aspect Data

Mutagenicity (Ames Test) Negative [1]

PBTI/vPvB Assessment Not considered PBT or vPVB [1]

Aquatic Toxicity (Fish, LCg) 11,619 mg/l (96h, Fathead minnow) [1]
Aquatic Toxicity (Daphnia, ECgg) >10,000 mg/l (48h, Daphnia magna) [1]
Biodegradability Readily biodegradable (66% in 28 days) [1]

Handling, Storage, and Regulatory Information

Category Details

Storage Keep container tightly closed [1].

Incompatibilities Strong oxidizing agents [1].

Special Hazards Combustible; forms explosive mixtures with air on intense heating [1].
Personal Protection Eye protection (safety glasses); respiratory protection not required except

in case of aerosol formation [1].

Regulatory Status Listed on China IECSC, EC Inventory, EINECS, Korea KECL, and New
(Inventories) Zealand NZloC [1].
Transport Classification Not classified as dangerous in transport regulations [1].

Experimental Methodology Overview

While the search results lack a full, step-by-step protocol for TPGME characterization, one study provides a

detailed methodology for measuring density (p) and viscosity () in a binary system containing Propylene
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Glycol Methyl Ether (PGME), a closely related compound [2]. This can serve as a high-quality reference for

experimental design.

The workflow below summarizes the experimental and computational procedures from this study.
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Sample Preparation

:

Weigh pure PGME and 1,2-PDA
(High-precision balance, £0.0001 g)

.

Prepare binary mixtures
at various mole ratios

'

Seal samples to prevent
evaporation/moisture

Physicochemical Measurement

A4

Measure Density (p)
Oscillating U-tube densimeter

'

Measure Viscosity (n)
Calibrated capillary viscometer

l

Repeat at temperatures
298.15 Kto 318.15K

Intermolecular [nteraction Analysis

A 4
UV-Vis Spectroscopy

Y

Raman Spectroscopy
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Y

'H NMR Spectroscopy

Computational Chemistry

(DFT Calculations, Gaussian 09)

Data Analysis:
Excess Properties, IHB confirmation

Click to download full resolution via product page

Experimental and computational workflow for characterizing solvent properties and intermolecular

interactions, based on a study of a PGME binary system [2].

Key Experimental Details [2]:

e Sample Preparation: Pure reagents were used as received. Binary mixtures were prepared at
various mole ratios using a high-precision electronic balance (BSA224S-CW, £0.0001 g). Strict
measures were taken to prevent evaporation and moisture absorption, including sealing samples.

¢ Density and Viscosity Measurement: Density (p) was measured using an oscillating U-tube
densimeter. Viscosity (n) was determined with a calibrated capillary viscometer. Measurements were
taken at temperatures ranging from 298.15 K to 318.15 K (25 °C to 45 °C) at atmospheric pressure.

¢ Intermolecular Interaction Analysis: The formation of intermolecular hydrogen bonds (IHBs)
between the alcohol and amine was demonstrated and analyzed using UV-Vis, Raman, and " 1H
NMR spectroscopy.

e Computational Methods: Density Functional Theory (DFT) calculations were performed using
Gaussian 09 software at the B3LYP/6-311+g(d,p) theoretical level to obtain stable molecular
conformations and interaction energies.

Key Insights for Researchers

e Favorable Safety Profile: The data suggests TPGME has a relatively low acute toxicity profile and is
not a skin or eye irritant, making it a potentially suitable solvent for various formulations [1].

e Environmental Compatibility: Its readiness to biodegrade and low aquatic toxicity are positive
indicators from an environmental safety standpoint [1].
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¢ Industrial Versatility: TPGME is recognized for its low toxicity, good solvency, and quick
evaporation, leading to its use in coatings, electronics manufacturing, and personal care products [3].
This existing industrial application base can inform its selection in drug formulation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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